Cas no 1927883-57-5 (2-(2-bromoethyl)-1H-pyrrole)

• Product Name: 2-(2-bromoethyl)-1H-pyrrole
• CAS No: 1927883-57-5
• MF: C₆H₈BrN
• MW: 174.038420677185
• CID: 5840732
• PubChem ID: 53996882
• Update Time: 2025-06-08

2-(2-bromoethyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethyl)-1H-pyrrole
• SCHEMBL536264
• EN300-1911436
• 1927883-57-5

• Inchi： 1S/C6H8BrN/c7-4-3-6-2-1-5-8-6/h1-2,5,8H,3-4H2
• InChI Key： KITMQAGYVVNDOM-UHFFFAOYSA-N
• SMILES： BrCCC1=CC=CN1

Computed Properties

• Exact Mass: 172.98401g/mol
• Monoisotopic Mass: 172.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.8Ų

Additional information on 2-(2-bromoethyl)-1H-pyrrole

2-(2-Bromoethyl)-1H-pyrrole

Introduction to 2-(2-Bromoethyl)-1H-pyrrole (CAS No. 1927883-57-5)

2-(2-Bromoethyl)-1H-pyrrole, a heterocyclic compound with the CAS registry number 1927883-57-5, has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrole ring with a bromoethyl substituent. The pyrrole moiety, a five-membered aromatic ring containing one nitrogen atom, is known for its stability and reactivity, making it a valuable component in various chemical reactions and applications.

Chemical Structure and Properties

The molecular formula of 2-(2-Bromoethyl)-1H-pyrrole is C6H6BrN, with a molecular weight of approximately 146.04 g/mol. The compound exhibits a melting point of around 60°C and a boiling point of about 130°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic procedures.

Synthesis and Reactivity

The synthesis of 2-(2-Bromoethyl)-1H-pyrrole typically involves the alkylation of pyrrole with bromoethane derivatives. This reaction is often facilitated by the use of a base, such as sodium hydride, to deprotonate the pyrrole ring and initiate nucleophilic substitution. Recent studies have explored alternative methods, including microwave-assisted synthesis, which has shown promise in improving reaction efficiency and yield.

Due to the presence of the bromine atom in the ethyl side chain, 2-(2-Bromoethyl)-1H-pyrrole is highly reactive towards nucleophilic substitution reactions. This property makes it an ideal precursor for the synthesis of various substituted pyrroles, which are widely used in pharmaceuticals, agrochemicals, and advanced materials.

Applications in Research and Industry

Recent advancements in materials science have highlighted the potential of 2-(2-Bromoethyl)-1H-pyrrole as a building block for constructing conjugated polymers and low-dimensional materials. For instance, researchers have successfully utilized this compound to synthesize novel π-conjugated systems with applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs).

In the pharmaceutical industry, 2-(2-Bromoethyl)-1H-pyrrole serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer and inflammation. Its ability to undergo multiple substitution reactions allows for the creation of diverse pharmacophores with tailored biological activities.

Safety and Handling Considerations

While working with 2-(2-Bromoethyl)-1H-pyrrole, it is essential to adhere to standard laboratory safety protocols. The compound should be handled under inert conditions to prevent oxidation or degradation. Storage in a cool, dry place away from light ensures optimal stability.

In conclusion, 2-(2-Bromoethyl)-1H-pyrrole (CAS No. 1927883-57-5) stands out as a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, combined with recent innovations in synthetic methodologies and application areas, underscore its importance in contemporary chemical research.